17-phenyl trinor Prostaglandin F2α diethyl amide

• CAS No.: 1176637-26-5
• Product Name: 17-phenyl trinor Prostaglandin F2α diethyl amide
• Molecular Formula: C27H41NO4
• Molecular Weight: 443.6
• IUPAC Name: (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]-N,N-diethylhept-5-enamide
• Standard InChI: InChI=1S/C27H41NO4/c1-3-28(4-2)27(32)15-11-6-5-10-14-23-24(26(31)20-25(23)30)19-18-22(29)17-16-21-12-8-7-9-13-21/h5,7-10,12-13,18-19,22-26,29-31H,3-4,6,11,14-17,20H2,1-2H3/b10-5-,19-18+/t22-,23+,24+,25-,26+/m0/s1
• Standard InChIKey: CDQCYBXRNLOTSU-JATUTAOYSA-N
• SMILES: CCN(CC)C(=O)CCCC=CCC1C(CC(C1C=CC(CCC2=CC=CC=C2)O)O)O
• Description: 17-phenyl trinor Prostaglandin F2α diethyl amide (17-phenyl trinor PGF2α diethyl amide) is an analog of PGF2α in which the C-1 carboxyl group has been modified to an N-diethyl amide. PG esters have been shown to have ocular hypotensive activity. PG N-ethyl amides were recently introduced as alternative PG hypotensive prodrugs. Studies have shown that bovine and human corneal tissue converts the N-ethyl amides of various PGs to the free acids with a conversion efficiency of about 2.5 µg/g corneal tissue/hr. However, dialkyl amides such as 17-phenyl trinor PGF2α diethyl amide are inert to corneal amidase activity, and are not converted in any detectable amount to the corresponding free acids. These compounds may therefore be useful tools in elucidating the claim that PG amides have intrinsic intraocular hypotensive activity.
• Synonyms: Bimatoprost diethyl amide;17-phenyl trinor PGF2α diethyl amide;17-p-PGF2α-NEt2
• Reference: 1.Bito, L.Z. Comparison of the ocular hypotensive efficacy of eicosanoids and related compounds. Experimental Eye Research 38, 181-184 (1984).
• PubChem Compound: 35023844
• Last Modified: Nov 11 2021